Cas no 4684-94-0 (6-chloropyridine-2-carboxylic acid)

• Product Name: 6-chloropyridine-2-carboxylic acid
• CAS No: 4684-94-0
• MF: C₆H₄ClNO₂
• MW: 157.554460525513
• MDL: MFCD00155390
• CID: 45237
• PubChem ID: 24885531
• Update Time: 2025-06-09

6-chloropyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloropicolinic acid
• 6-chloropyridine-2-carboxylic acid
• 2-Chloro-6-Pyridine Carboxylic Acid
• 6-Chloro-2-Pyridine Carboxylic Acid
• 2-Pyridinecarboxylic acid, 6-chloro-
• 2-Chloropyridine-6-carboxylic acid
• 6-chloro-2-picolinic acid
• 6-CHLOROPICOLINIC ACID ,98
• NSC 51587
• SY007552
• HMS1395C12
• CS-W002451
• 2-chloro-6-hydroxycarbonylpyridine
• NCGC00255503-01
• 5-22-02-00045 (Beilstein Handbook Reference)
• Q27262971
• EPA Pesticide Chemical Code 069206
• AB04138
• Picolinic acid, 6-chloro-
• SR-01000389664
• J-400787
• NCGC00246134-01
• F0451-0164
• C1896
• AM20070262
• AC-1432
• NS00127245
• Tox21_301603
• NSC-51587
• BP-10767
• DTXSID7040289
• MFCD00155390
• 2-Chloro-6-Pyridinecarboxylic Acid
• SCHEMBL286921
• 6-chloro-pyridine-2-carboxylic acid
• 6-chloro-2-pyridinecarboxilic acid
• PS-3133
• CAS-4684-94-0
• FT-0601255
• 4684-94-0
• CHEMBL1404320
• Caswell No. 214B
• 6-Chloropicolinicacid
• UNII-5WSZ6GQ419
• 6-Chloro-2-pyridinecarboxylic acid
• 5WSZ6GQ419
• CHLOROPICOLINIC ACID, 6-
• BRN 0115849
• SMR000368159
• 6-Chloropyridine-2-carboxylic acid, 97%
• EN300-61563
• A7250
• Enamine_000408
• MLS000774887
• NSC51587
• 6-chloro picolinic acid
• WLN: T6NJ FVQ BG
• 6-CPA
• 2-chloropyridine-6-carboxylicacid
• 6-chloro-2-carboxy-pyridine
• HMS2750H07
• AKOS001015602
• Z56771183
• AH-034/05437046
• 6-chloropicolic acid
• 2-Chloro-6-carboxypyridine
• SR-01000389664-1
• DTXCID5020289
• DB-027615
• 2-Pyridinecarboxylic acid, 6-chloro-(9CI)
• STK623448
• DB-242800

• MDL： MFCD00155390
• Inchi： 1S/C6H4ClNO2/c7-5-3-1-2-4(8-5)6(9)10/h1-3H,(H,9,10)
• InChI Key： ZLKMOIHCHCMSFW-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(=O)O)=N1
• BRN： 115849

Computed Properties

• Exact Mass: 156.99300
• Monoisotopic Mass: 156.9930561 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Molecular Weight: 157.55
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.3768 (rough estimate)
• Melting Point: 185-190 °C
• Boiling Point: 323.2°C at 760 mmHg
• Flash Point: 149.3℃
• Refractive Index: 1.5870 (estimate)
• Solubility: >23.6 [ug/mL]
• PSA: 50.19000
• LogP: 1.43320
• λmax: 294(EtOH)(lit.)
• Solubility: Uncertain

6-chloropyridine-2-carboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• RTECS：TJ7535000
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,2-8°C
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 6-chloropyridine-2-carboxylic acid

Professional Introduction to 6-chloropyridine-2-carboxylic acid (CAS No. 4684-94-0)

6-chloropyridine-2-carboxylic acid, with the chemical formula C₆H₄ClNO₂, is a significant intermediate in the field of pharmaceutical and agrochemical synthesis. This compound, identified by its CAS number 4684-94-0, has garnered considerable attention due to its versatile applications in medicinal chemistry and material science. Its unique structural features, comprising a pyridine ring substituted with a chlorine atom at the 6-position and a carboxylic acid group at the 2-position, make it a valuable building block for the development of novel bioactive molecules.

The relevance of 6-chloropyridine-2-carboxylic acid in contemporary research is underscored by its role in synthesizing various pharmacologically relevant compounds. Recent studies have highlighted its utility in the preparation of kinase inhibitors, which are pivotal in targeting cancer and inflammatory diseases. The chlorine substituent on the pyridine ring enhances electrophilicity, facilitating nucleophilic substitution reactions that are essential for constructing complex molecular architectures. Furthermore, the carboxylic acid functionality allows for further derivatization via esterification, amidation, or coupling reactions, expanding its synthetic potential.

In the realm of drug discovery, 6-chloropyridine-2-carboxylic acid has been employed in the development of small-molecule inhibitors that modulate enzyme activity. For instance, derivatives of this compound have shown promise in inhibiting Janus kinases (JAKs), which play a crucial role in signal transduction pathways associated with autoimmune disorders. The structural motif of 6-chloropyridine-2-carboxylic acid is also found in several FDA-approved drugs, underscoring its importance as a pharmacophore. Its incorporation into drug candidates often improves binding affinity and selectivity, key factors in achieving therapeutic efficacy.

Advances in computational chemistry have further illuminated the synthetic pathways involving 6-chloropyridine-2-carboxylic acid. Molecular modeling studies suggest that this compound can be efficiently transformed into more complex scaffolds through transition-metal-catalyzed cross-coupling reactions. For example, palladium-catalyzed Suzuki-Miyaura couplings have been utilized to introduce aryl groups at the 3- or 5-positions of the pyridine ring, generating derivatives with enhanced biological activity. These methodologies align with the growing trend toward sustainable and efficient synthetic strategies in pharmaceutical manufacturing.

The agrochemical industry has also recognized the significance of 6-chloropyridine-2-carboxylic acid as a precursor for herbicides and pesticides. Its structural framework is conducive to designing molecules that interact with biological targets in plants and pests. Recent patents have demonstrated its use in synthesizing novel compounds that exhibit improved environmental compatibility while maintaining high efficacy against target organisms. This dual benefit is critical in addressing the evolving challenges of crop protection and food security.

From a chemical synthesis perspective, 6-chloropyridine-2-carboxylic acid offers unique reactivity patterns that enable diverse functionalization strategies. For instance, nucleophilic aromatic substitution (SNAr) reactions can be employed to replace the chlorine atom with other substituents, such as fluorine or bromine, which may confer different pharmacological properties. Additionally, the carboxylic acid group can be converted into esters or amides, broadening the scope of possible derivatives. These attributes make it an indispensable tool for synthetic chemists aiming to develop innovative molecular architectures.

The industrial production of 6-chloropyridine-2-carboxylic acid typically involves multi-step organic transformations starting from readily available pyridine derivatives. Recent process optimizations have focused on enhancing yield and reducing waste generation, aligning with green chemistry principles. Catalytic methods have been particularly effective in streamlining these processes, minimizing reliance on harsh reagents and energy-intensive conditions. Such advancements not only improve economic feasibility but also contribute to environmental stewardship in chemical manufacturing.

In summary, 6-chloropyridine-2-carboxylic acid (CAS No. 4684-94-0) is a cornerstone compound in modern chemical synthesis, with far-reaching implications across pharmaceuticals and agrochemicals. Its structural versatility and reactivity make it an invaluable intermediate for developing next-generation bioactive molecules. As research continues to uncover new applications for this compound, its significance is poised to grow further, reinforcing its status as a fundamental building block in medicinal chemistry and industrial chemistry alike.